![molecular formula C8H7N3 B1270203 2-(1H-pyrrol-1-yl)pyrazine CAS No. 50966-75-1](/img/structure/B1270203.png)
2-(1H-pyrrol-1-yl)pyrazine
Overview
Description
2-(1H-pyrrol-1-yl)pyrazine is a useful research compound. Its molecular formula is C8H7N3 and its molecular weight is 145.16 g/mol. The purity is usually 95%.
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Scientific Research Applications
Anticonvulsant Activity
- Novel pyrrole[1,2-a]pyrazine derivatives have shown promising seizure protection in various epilepsy models, demonstrating anticonvulsant properties comparable to reference anticonvulsant drugs. Their mechanism likely does not involve inhibition of sodium currents (Dawidowski et al., 2011).
Anti-Influenza Activity
- Certain pyrazine derivatives, including pyrrolo[1,2-a]pyrazines, have exhibited activity against the influenza A virus, showing potential as anti-H1N1 drugs (Wang et al., 2014).
Potential Anticancer Agents
- Pyrrolo[1,2-a]pyrazine derivatives have been identified as potent and selective inhibitors of PDK1, suggesting potential as anticancer agents (Murphy et al., 2011).
Flavor Formation in Maillard Reaction
- The Maillard reaction involving pyrrolo[1,2-a]pyrazines leads to the formation of flavor compounds, indicating their role in food chemistry (Adams et al., 2008).
Anti-Inflammatory Activity
- Pyrrolo[1,2-a]pyrazine derivatives synthesized through Pd-catalyzed intermolecular cyclization have shown moderate in vitro anti-inflammatory effects (Zhou et al., 2013).
Synthesis and Chemistry
- New synthetic routes for pyrrolo[1,2-a]pyrazines have been developed, exploring their chemistry and potential applications in various fields (Mínguez et al., 1996).
Therapeutic Applications
- Pyrazine derivatives, including pyrrolo[1,2-a]pyrazines, play a significant role in various therapeutic applications, underscoring their importance in medicinal chemistry (Miniyar et al., 2013).
Anxiolytic Effects
- Pyrrolo[1,2-a]pyrazine ligands have demonstrated significant anxiolytic activity, indicating their potential in developing anxiety treatments (Yarkova et al., 2019).
Novel Synthesis Methods
- Innovative one-pot synthesis methods for pyrrolo[1,2-a]pyrazine derivatives have been developed, showcasing their versatility in chemical synthesis (Ghandi et al., 2017).
Antiproliferative Activity
- Pyrrolo[1,2-a]pyrazine derivatives exhibit antiproliferative activity against human tumor cell lines, suggesting their use in cancer therapy (Dubinina et al., 2006).
Optical and Electronic Properties
- Research on pyrrolo[1,2-a]pyrazines has explored their optical and electronic properties, indicating potential applications in materials science (Sun & Jin, 2017).
Antimalarial Activity
- Pyrrolo[1,2-a]pyrazine derivatives have shown antimalarial activity, making them candidates for developing new malaria treatments (Guillon et al., 2004).
Safety and Hazards
The compound is classified under GHS07 for safety. The hazard statements include H302, H312, and H332, indicating that it is harmful if swallowed, harmful in contact with skin, and harmful if inhaled . Precautionary statements include P260, P270, P280, P402 + P404, which suggest avoiding breathing dust/fume/gas/mist/vapors/spray, not eating, drinking or smoking when using this product, wearing protective gloves/protective clothing/eye protection/face protection, and storing in a dry place and in a closed container .
Mechanism of Action
Target of Action
Compounds with a similar pyrrolopyrazine scaffold have exhibited various biological activities, such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory .
Biochemical Pathways
Pyrrolopyrazine derivatives have shown to impact various biological activities, suggesting that multiple pathways could be involved .
Result of Action
Compounds with a similar pyrrolopyrazine scaffold have shown various biological activities, indicating potential cellular and molecular impacts .
Properties
IUPAC Name |
2-pyrrol-1-ylpyrazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7N3/c1-2-6-11(5-1)8-7-9-3-4-10-8/h1-7H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WWQUVXJLPCHNMM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(C=C1)C2=NC=CN=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701311104 | |
Record name | 2-(1H-Pyrrol-1-yl)pyrazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701311104 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
145.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
50966-75-1 | |
Record name | 2-(1H-Pyrrol-1-yl)pyrazine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=50966-75-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-(1H-Pyrrol-1-yl)pyrazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701311104 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
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